Cas no 1295578-04-9 ((3aR,6aR)-Benzyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate)

• Product Name: (3aR,6aR)-Benzyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate
• CAS No: 1295578-04-9
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD18632603
• CID: 2094120
• PubChem ID: 71305256
• Update Time: 2025-10-29

(3aR,6aR)-Benzyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3aR,6aR)-Benzyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate
• (3aR,6aR)-Hexahydro-pyrrolo[3,2-b]pyrrole-1-carboxylic acid benzyl ester
• P15659
• AKOS024438439
• P12409
• Benzyl-(3aR,6aR)-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate
• Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, phenylmethyl ester, (3aR,6aR)-rel-
• benzyl rel-(3aR,6aR)-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate
• CS-0049797
• 1295578-04-9
• AS-52791
• BENZYL (3AR,6AR)-HEXAHYDRO-2H-PYRROLO[3,2-B]PYRROLE-1-CARBOXYLATE
• 1251009-14-9
• (3aR,6aR)-Benzylhexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate
• (3Ar*,6ar*)-benzylhexahydropyrrolo[3,2-b]pyrrole-1(2h)-carboxylate
• benzyl (3aR,6aR)-2,3,3a,5,6,6a-hexahydro-1H-pyrrolo[3,2-b]pyrrole-4-carboxylate
• Benzyl-(3aR,6aR)-octahydropyrrolo-[3,2-b]pyrrole-1-carboxylate

• MDL： MFCD18632603
• Inchi： 1S/C14H18N2O2/c17-14(18-10-11-4-2-1-3-5-11)16-9-7-12-13(16)6-8-15-12/h1-5,12-13,15H,6-10H2/t12-,13-/m1/s1
• InChI Key： NRDFHLJYVIKWTL-CHWSQXEVSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@@H]2[C@H]1CCN2)=O

Computed Properties

• Exact Mass: 246.136827821Da
• Monoisotopic Mass: 246.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (3aR,6aR)-Benzyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate

The Comprehensive Overview of CAS No. 1295578-04-9: (3aR,6aR)-Benzyl Hexahydropyrrolo[3,2-b]pyrrole-1(2H)-Carboxylate

CAS No. 1295578-04-9, commonly referred to as (3aR,6aR)-Benzyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which combines a benzyl group with a hexahydropyrrolo[3,2-b]pyrrole moiety. The stereochemistry at the 3a and 6a positions is crucial for its biological activity and functional properties.

The synthesis of (3aR,6aR)-Benzyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate involves a series of intricate organic reactions. Recent advancements in asymmetric catalysis have enabled the efficient construction of its chiral centers. Researchers have employed methods such as the Evans' oxazaborolidine catalyst for asymmetric induction during the formation of the bicyclic framework. These techniques have significantly improved the yield and enantiomeric excess of the compound.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of histone deacetylases (HDACs), making it a potential candidate for anti-cancer drug development. Furthermore, its selectivity towards specific isoforms highlights its potential as a targeted therapeutic agent.

The structural features of CAS No. 1295578-04-9 contribute to its unique pharmacokinetic properties. Its lipophilic nature enhances its ability to cross biological membranes, while the presence of polar groups improves solubility and bioavailability. These characteristics make it an attractive molecule for drug delivery systems and targeted therapies.

Recent research has also explored the use of (3aR,6aR)-Benzyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate in materials science applications. Its rigid bicyclic structure has been utilized in the development of advanced polymers and self-healing materials. The compound's ability to form supramolecular assemblies under specific conditions has opened new avenues for nanotechnology applications.

In conclusion, CAS No. 1295578-04-9, or (3aR,6aR)-Benzyl hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate, represents a versatile compound with diverse applications across multiple scientific disciplines. Its synthesis continues to be optimized through cutting-edge methodologies, while its biological and material properties are being extensively investigated for innovative uses.